2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide

• IUPAC Name: 2-N,3-N-bis(3-fluorophenyl)butane-2,3-diimine;dibromonickel
• InChI: InChI=1S/C16H14F2N2.2BrH.Ni/c1-11(19-15-7-3-5-13(17)9-15)12(2)20-16-8-4-6-14(18)10-16;;;/h3-10H,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key: GOMWHYDSDSRKOW-UHFFFAOYSA-L
• Canonical SMILES: CC(=NC1=CC(=CC=C1)F)C(=NC2=CC(=CC=C2)F)C.[Ni](Br)Br
• Molecular Formula: C16H14Br2F2N2Ni
• DSSTOX Substance ID: DTXSID401333965
• Molecular Weight: 490.79 g/mol
• CAS RN: 561326-99-6

Description

2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide (also known as NiFIB) is a nickel-containing compound that has been used in scientific research for several decades. NiFIB is a coordination compound composed of two nickel atoms, two bromine atoms, and two N-3-fluorophenylimino groups. It is a colorless, crystalline solid that is soluble in organic solvents, such as ether and chloroform. NiFIB is used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme kinetics, and the investigation of the mechanism of action of various drugs.

Scientific Research Applications

NiFIB has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as heterocyclic compounds and polymers. It has also been used to study the mechanism of action of various drugs, as well as to investigate enzyme kinetics. Additionally, NiFIB has been used in the synthesis of organometallic complexes, such as nickel-containing Schiff bases.

Mechanism of Action

The mechanism of action of NiFIB is not well understood. It is thought to act as a Lewis acid, which is a type of chemical species that can accept electron pairs from other molecules. It is believed that NiFIB can form complexes with other molecules, such as drugs, which can then be studied to determine their mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of NiFIB are not well understood. Studies have shown that NiFIB can interact with certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, NiFIB has been shown to have antioxidant activity, which may be beneficial in certain medical applications.

Advantages and Limitations for Lab Experiments

The use of NiFIB in laboratory experiments has several advantages. It is relatively inexpensive and easy to prepare, and it can form complexes with other molecules, such as drugs, which can be studied to determine their mechanism of action. Additionally, NiFIB is soluble in organic solvents, which makes it easy to use in experiments. However, there are some limitations to using NiFIB in laboratory experiments. It is not very stable in the presence of light and oxygen, and it can also be toxic if not handled properly.

Future Directions

Future research on NiFIB should focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research should be done to explore its potential applications in medicine and other fields. Other potential areas of investigation include the synthesis of new organometallic complexes, the study of its reactivity with other molecules, and the development of new methods for its preparation.

Synthesis Methods

NiFIB can be prepared from the reaction of nickel(II) bromide and N-3-fluorophenylimino butane. The reaction is carried out in a 1:1 molar ratio in a solvent, such as ether or chloroform. The reaction mixture is heated to a temperature of approximately 100°C, and the resulting product is a yellow-brown solid. The product can then be purified by recrystallization from a suitable solvent.